Cas no 2229398-51-8 (5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine)

• Product Name: 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine
• CAS No: 2229398-51-8
• MF: C₁₃H₉FN₂O₂
• MW: 244.221166372299
• CID: 5914080
• PubChem ID: 165656300
• Update Time: 2025-06-28

5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine
• 2229398-51-8
• 5-[5-(4-fluorophenyl)furan-2-yl]-1,2-oxazol-3-amine
• EN300-1747984

• Inchi： 1S/C13H9FN2O2/c14-9-3-1-8(2-4-9)10-5-6-11(17-10)12-7-13(15)16-18-12/h1-7H,(H2,15,16)
• InChI Key： YXZVZDNCQOUUBI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2=CC(N)=NO2)O1

Computed Properties

• Exact Mass: 244.06480570g/mol
• Monoisotopic Mass: 244.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Additional information on 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine

Introduction to Compound with CAS No. 2229398-51-8 and Product Name: 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine

The compound with the CAS number 2229398-51-8 and the product name 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a furan moiety and an oxazole ring in its structure imparts unique chemical properties that make it a promising candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The 5-(4-fluorophenyl)furan core of this compound is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability and binding affinity in drug molecules. This feature is increasingly relevant in the development of next-generation therapeutics where optimizing pharmacokinetic profiles is crucial.

The 1,2-oxazol ring further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological targets. Oxazoles are well-documented scaffolds in medicinal chemistry, exhibiting a wide range of pharmacological effects. For instance, they have been explored in the development of antiviral, anti-inflammatory, and anticancer agents. The combination of these two heterocyclic systems in 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine suggests potential therapeutic benefits that warrant further investigation.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational modeling and molecular dynamics simulations have become indispensable tools in predicting the behavior of such complex molecules. The electronic properties of the 4-fluorophenyl substituent, for example, can influence the overall reactivity and binding interactions of the compound. Understanding these interactions at a molecular level is essential for designing derivatives with improved efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The modular nature of its structure allows for systematic modifications at various positions, enabling chemists to tailor its properties to specific biological targets. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecular units are incrementally assembled to achieve high-affinity binding.

Current research in medicinal chemistry increasingly emphasizes green chemistry principles and sustainable synthesis methods. The preparation of 5-5-(4-fluorophenyl)furan-2-yl-1,2-oxazol-3-amine should therefore be approached with an eye toward minimizing waste and maximizing atom economy. Advances in catalytic systems and flow chemistry have made it possible to synthesize complex heterocycles more efficiently and environmentally friendly than ever before.

The biological evaluation of this compound is another critical area of focus. Initial screening assays may reveal its activity against relevant disease targets, such as enzymes or receptors implicated in cancer or inflammatory disorders. Collaborative efforts between synthetic chemists and biochemists are essential for validating these findings through rigorous experimental protocols.

As computational power continues to grow, so too does our ability to predict biological activity from chemical structure alone. Machine learning models trained on large datasets can identify patterns that correlate structural features with pharmacological outcomes. These predictions can guide synthetic efforts by highlighting which modifications are most likely to enhance potency or selectivity.

The regulatory landscape for new drug candidates also plays a significant role in determining the commercial viability of this compound. Compliance with international guidelines ensures that it can be safely tested in clinical trials and eventually brought to market if proven effective. Engaging with regulatory agencies early in the development process can help streamline approvals and reduce time-to-market.

In conclusion,5-(4-fluorophenyl)furan, 1,2 oxazole, CAS No 2229398, Product Name 5 5 (4 fluoro phenyl) furan 2 yl 1 2 oxazol 3 amine represent a compelling example of how structural innovation can drive progress in pharmaceutical research. By leveraging cutting-edge technologies and interdisciplinary collaboration,this compound holds promise for addressing unmet medical needs through targeted drug development efforts.